Cas no 882015-06-7 (methyl 2-(6-aminopyridin-2-yl)acetate)
Methyl 2-(6-aminopyridin-2-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its pyridine and ester functional groups. The compound’s amino group enhances reactivity, enabling selective modifications for pharmaceutical and agrochemical applications. Its ester moiety offers flexibility for further derivatization, including hydrolysis or transesterification. The pyridine core contributes to stability and coordination properties, making it useful in ligand design for catalysis. High purity and consistent quality ensure reliable performance in research and industrial processes. This compound is particularly relevant in the development of active pharmaceutical ingredients (APIs) and fine chemicals, where precise structural control is critical.
882015-06-7 structure
Product Name:methyl 2-(6-aminopyridin-2-yl)acetate
CAS No:882015-06-7
MF:C8H10N2O2
MW:166.177201747894
CID:1120376
PubChem ID:68841216
Update Time:2025-05-20
methyl 2-(6-aminopyridin-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-2-Pyridineacetic acid methyl ester
- methyl 2-(6-aminopyridin-2-yl)acetate
- FT-0764756
- (6-amino-pyridin-2-yl)-acetic acid methyl ester
- KRADSNMMTKSJQC-UHFFFAOYSA-N
- EN300-175820
- methyl (6-aminopyridin-2-yl)acetate
- AKOS026744649
- SCHEMBL3924027
- methyl2-(6-aminopyridin-2-yl)acetate
- 882015-06-7
- DA-01666
-
- Inchi: 1S/C8H10N2O2/c1-12-8(11)5-6-3-2-4-7(9)10-6/h2-4H,5H2,1H3,(H2,9,10)
- InChI Key: KRADSNMMTKSJQC-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C=CC=C(N)N=1)=O
Computed Properties
- Exact Mass: 166.074227566g/mol
- Monoisotopic Mass: 166.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 65.2Ų
methyl 2-(6-aminopyridin-2-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M288448-5mg |
methyl 2-(6-aminopyridin-2-yl)acetate |
882015-06-7 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M288448-10mg |
methyl 2-(6-aminopyridin-2-yl)acetate |
882015-06-7 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M288448-50mg |
methyl 2-(6-aminopyridin-2-yl)acetate |
882015-06-7 | 50mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-175820-1g |
methyl 2-(6-aminopyridin-2-yl)acetate |
882015-06-7 | 95% | 1g |
$884.0 | 2023-09-20 | |
| Enamine | EN300-175820-5g |
methyl 2-(6-aminopyridin-2-yl)acetate |
882015-06-7 | 95% | 5g |
$2566.0 | 2023-09-20 | |
| Enamine | EN300-175820-10g |
methyl 2-(6-aminopyridin-2-yl)acetate |
882015-06-7 | 95% | 10g |
$3807.0 | 2023-09-20 | |
| Enamine | EN300-175820-0.05g |
methyl 2-(6-aminopyridin-2-yl)acetate |
882015-06-7 | 95% | 0.05g |
$205.0 | 2023-09-20 | |
| Enamine | EN300-175820-0.1g |
methyl 2-(6-aminopyridin-2-yl)acetate |
882015-06-7 | 95% | 0.1g |
$306.0 | 2023-09-20 | |
| Enamine | EN300-175820-0.25g |
methyl 2-(6-aminopyridin-2-yl)acetate |
882015-06-7 | 95% | 0.25g |
$438.0 | 2023-09-20 | |
| Enamine | EN300-175820-0.5g |
methyl 2-(6-aminopyridin-2-yl)acetate |
882015-06-7 | 95% | 0.5g |
$691.0 | 2023-09-20 |
methyl 2-(6-aminopyridin-2-yl)acetate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Li Wang,Jian Huang,Mei-Juan Su,Jin-Di Wu,Weisheng Liu RSC Adv., 2021,11, 27152-27159
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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